Cas no 1261458-85-8 (3-Fluoro-5-(4-trifluoromethoxyphenyl)phenol)

• Product Name: 3-Fluoro-5-(4-trifluoromethoxyphenyl)phenol
• CAS No: 1261458-85-8
• MF: C₁₃H₈F₄O₂
• MW: 272.195037841797
• MDL: MFCD18314020
• CID: 2761212
• PubChem ID: 53219697
• Update Time: 2025-08-05

3-Fluoro-5-(4-trifluoromethoxyphenyl)phenol Chemical and Physical Properties

Names and Identifiers

• MFCD18314020
• 1261458-85-8
• 3-Fluoro-5-(4-trifluoromethoxyphenyl)phenol, 95%
• 5-Fluoro-4'-(trifluoromethoxy)[1,1'-biphenyl]-3-ol
• DTXSID00684521
• 3-FLUORO-5-(4-TRIFLUOROMETHOXYPHENYL)PHENOL
• 3-Fluoro-5-(4-trifluoromethoxyphenyl)phenol

• MDL： MFCD18314020
• Inchi： 1S/C13H8F4O2/c14-10-5-9(6-11(18)7-10)8-1-3-12(4-2-8)19-13(15,16)17/h1-7,18H
• InChI Key： ZFHFIGCPHMUZEN-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1)C1C=CC(=CC=1)OC(F)(F)F)O

Computed Properties

• Exact Mass: 272.04604214Da
• Monoisotopic Mass: 272.04604214Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 29.5Ų

Additional information on 3-Fluoro-5-(4-trifluoromethoxyphenyl)phenol

3-Fluoro-5-(4-trifluoromethoxyphenyl)phenol (CAS No. 1261458-85-8): A Comprehensive Overview

3-Fluoro-5-(4-trifluoromethoxyphenyl)phenol is a structurally complex organic compound with the CAS registry number 1261458-85-8. This compound belongs to the class of phenolic compounds, characterized by the presence of a hydroxyl group (-OH) attached to an aromatic ring. The molecule also features a trifluoromethoxy group (-OCF3) and a fluoro substituent, which contribute to its unique chemical properties and potential applications in various fields such as pharmaceuticals, agrochemicals, and materials science.

The synthesis of 3-fluoro-5-(4-trifluoromethoxyphenyl)phenol typically involves multi-step organic reactions, including nucleophilic aromatic substitution, Friedel-Crafts acylation, and subsequent hydrolysis. Recent advancements in catalytic systems and reaction conditions have enabled more efficient and environmentally friendly methods for its production. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high yields.

From a pharmacological perspective, 3-fluoro-5-(4-trifluoromethoxyphenyl)phenol has shown promising activity in preclinical studies targeting various diseases. Research indicates that this compound exhibits potent anti-inflammatory properties by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, it has demonstrated moderate anti-cancer activity in vitro, particularly against breast and colon cancer cell lines. These findings suggest that 3-fluoro-5-(4-trifluoromethoxyphenyl)phenol could serve as a lead compound for the development of novel therapeutic agents.

In the field of materials science, 3-fluoro-5-(4-trifluoromethoxyphenyl)phenol has been explored for its potential as a building block in the synthesis of advanced polymers and coatings. Its electron-withdrawing groups enhance the thermal stability and mechanical properties of polymer matrices. Recent studies have highlighted its application in creating high-performance adhesives with improved bonding strength under harsh environmental conditions.

Environmental considerations are also critical when evaluating compounds like 3-fluoro-5-(4-trifluoromethoxyphenyl)phenol. Research into its biodegradation pathways has revealed that under aerobic conditions, the compound undergoes rapid microbial degradation, minimizing its environmental footprint. This makes it a more sustainable choice compared to other synthetic chemicals with longer persistence in ecosystems.

Looking ahead, the versatility of 3-fluoro-5-(4-trifluoromethoxyphenyl)phenol continues to attract interest from both academic and industrial researchers. Its unique combination of electronic effects and structural features positions it as a valuable tool in drug discovery and materials innovation. As ongoing studies uncover new applications and optimize synthesis routes, this compound is poised to play an increasingly significant role in advancing modern chemistry.